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Compound of Interest

Compound Name: 3-Ethyl-4-heptanone

Cat. No.: B073894

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount. This guide provides essential, immediate safety and logistical information for
handling 3-Ethyl-4-heptanone (CAS: 1528-25-2). In the absence of a specific Safety Data
Sheet (SDS) for 3-Ethyl-4-heptanone, this document leverages data from its close isomers, 3-
Heptanone (CAS: 106-35-4) and 4-Heptanone (CAS: 123-19-3), to establish conservative and
protective handling protocols.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling 3-Ethyl-4-heptanone or its isomers, a comprehensive PPE strategy is crucial
to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE based on the potential hazards associated with these flammable ketones.
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Personal Protective o
Body Part _ Specifications and Remarks
Equipment

Must comply with OSHA's eye
and face protection regulations

Safety glasses with side- in 29 CFR 1910.133 or
Eyes/Face )
shields or goggles European Standard EN166. A
face shield may be necessary
if there is a splash hazard.
Neoprene, nitrile rubber, or
) ] ] butyl rubber gloves are
Skin Chemical-resistant gloves

recommended. Inspect gloves

for integrity before each use.

A lab coat or chemical-
resistant apron should be
) ) worn. For larger quantities or
Protective clothing i ]
splash potential, chemical-

resistant coveralls may be

necessary.
Required if working in a poorly
ventilated area or if exposure
Resnirat NIOSH/MSHA-approved limits are likely to be
espirator
P Y respirator exceeded. A full-face respirator

provides both respiratory and

eye protection.

Operational Plan: Safe Handling and Storage

Adherence to proper operational procedures is critical for preventing accidents and ensuring a
safe working environment.

Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.
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Do not breathe vapors or mists.

Use non-sparking tools and explosion-proof equipment, as these ketones are flammable.[1]

[2][3]

Ground and bond containers when transferring material to prevent static discharge.[2]

Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]
o Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]
o Store in a designated "Flammables area".[1][2]

e Incompatible materials to avoid in storage include strong oxidizing agents, strong bases, and
strong reducing agents.

Disposal Plan: Responsible Waste Management

Proper disposal of 3-Ethyl-4-heptanone and its isomers is essential to protect the environment
and comply with regulations.

Dispose of this chemical as hazardous waste in accordance with local, state, and federal
regulations.

e Do not pour down the drain or into the environment.
o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

o For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand, or earth)
and place it in a suitable container for disposal.[2]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC146555000&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/1-10/4-Heptanone.pdf
https://www.orgchemboulder.com/SDS/4-heptanone;%20123-19-3%20.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/4-Heptanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC146555000&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/1-10/4-Heptanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC146555000&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/1-10/4-Heptanone.pdf
https://www.fishersci.com/store/msds?partNumber=AC146555000&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/1-10/4-Heptanone.pdf
https://www.benchchem.com/product/b073894?utm_src=pdf-body
https://www.southwest.tn.edu/ehs/msds/1-10/4-Heptanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The following tables provide a summary of the physical and chemical properties of 3-
Heptanone and 4-Heptanone, which can be used as a reference for the expected properties of
3-Ethyl-4-heptanone.

Physical Properties

3-Heptanone (CAS: 106-35- 4-Heptanone (CAS: 123-19-

Property 2) 3)

Molecular Formula C7H140 C7H140

Molecular Weight 114.19 g/mol 114.19 g/mol

Appearance Colorless liquid Light yellow liquid[1]

Odor Fruity, banana-like Pungent[1]

Boiling Point 151 °C 145 °C @ 760 mmHg[1]

Melting Point -33.5°C -33 °C[1]

Flash Point 39 °C (closed cup) 48 °C (closed cup)[1]

Density 0.817 g/cm3 at 20 °C 0.817 g/mL at 25 °C
Exposure Limits

Component ACGIH TLV (TWA) OSHA PEL (TWA) NIOSH REL (TWA)

3-Heptanone 50 ppm 100 ppm (465 mg/m3) 100 ppm (465 mg/m3)

4-Heptanone 50 ppm Not established 50 ppm (230 mg/m3)

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Ethyl-4-
heptanone, from preparation to disposal.
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Safe Handling Workflow for 3-Ethyl-4-heptanone

Preparation

Review Safety Data Sheet (SDS)
(or analogous data for isomers)

:

Don Appropriate Personal
Protective Equipment (PPE)

Handling

Work in a Well-Ventilated Area
(e.g., Fume Hood)

l

Use Non-Sparking Tools and
Ground Equipment

:

Perform Experiment

Post-Handling Waste Disposal
Properly Label and Store Collect Waste in a
Unused Chemical Labeled, Sealed Container

: :

Dispose of as
Hazardous Waste

Decontaminate Work Area

i

Remove and Dispose of
Contaminated PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of 3-Ethyl-4-heptanone: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073894#personal-protective-equipment-for-handling-
3-ethyl-4-heptanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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